Cas no 105949-22-2 (6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine)

6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine structure
105949-22-2 structure
Product Name:6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
CAS No:105949-22-2
MF:C8H7ClN4
MW:194.620979547501
CID:1163768
PubChem ID:13567311
Update Time:2025-04-20

6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
    • AGN-PC-00N3OH
    • ACMC-20m9a8
    • CTK0G4320
    • 6-chloro-8-(1'-methylethenyl)1,2,4-triazolo&lt
    • 4,3-b&gt
    • pyridazine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(1-methylethenyl)-
    • AGN-PC-00N3OH; ACMC-20m9a8; CTK0G4320; 6-chloro-8-(1'-methylethenyl)1,2,4-triazolo< 4,3-b> pyridazine; 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(1-methylethenyl)-;
    • DTXSID30543995
    • 105949-22-2
    • 6-Chloro-8-(prop-1-en-2-yl)[1,2,4]triazolo[4,3-b]pyridazine
    • Inchi: 1S/C8H7ClN4/c1-5(2)6-3-7(9)12-13-4-10-11-8(6)13/h3-4H,1H2,2H3
    • InChI Key: UVUNKYMVBCEHNH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C)C)C2=NN=CN2N=1

Computed Properties

  • Exact Mass: 194.03611
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08
  • LogP: 1.81080
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